Cas no 127798-29-2 (Thiophene,3-ethynyl-2,5-dimethyl-)

• Product Name: Thiophene,3-ethynyl-2,5-dimethyl-
• CAS No: 127798-29-2
• MF: C₈H₈S
• MW: 136.214120864868
• MDL: MFCD26853885
• CID: 103090
• PubChem ID: 45079255
• Update Time: 2025-10-16

Thiophene,3-ethynyl-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Thiophene,3-ethynyl-2,5-dimethyl-
• 3-Ethynyl-2,5-dimethylthiophene
• Thiophene, 3-ethynyl-2,5-dimethyl- (9CI)
• E84571
• 127798-29-2
• BS-45610
• EN300-787594
• MFCD26853885
• SCHEMBL17340884
• A1-15183
• 3-ethynyl-2,5-dimethyl-thiophene

• MDL： MFCD26853885
• Inchi： 1S/C8H8S/c1-4-8-5-6(2)9-7(8)3/h1,5H,2-3H3
• InChI Key： ZKVKXKISMSFNNO-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(C#C)=C1C

Computed Properties

• Exact Mass: 136.03474
• Monoisotopic Mass: 136.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2A^2
• XLogP3: 2.6

Experimental Properties

• PSA: 0